1. Home
  2. Product
  3. 2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol 2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
Brand Name: Vulcanchem
CAS No.: 139561-95-8
VCID: VC0173109
InChI: InChI=1S/C21H32O3/c1-5-6-7-8-15-12-18(22)20(19(23)13-15)16-11-14(2)9-10-17(16)21(3,4)24/h11-13,16-17,22-24H,5-10H2,1-4H3/t16-,17+/m1/s1
SMILES: CCCCCC1=CC(=C(C(=C1)O)C2C=C(CCC2C(C)(C)O)C)O
Molecular Formula: C21H32O3
Molecular Weight: 332.47698

2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol

CAS No.: 139561-95-8

Cat. No.: VC0173109

Molecular Formula: C21H32O3

Molecular Weight: 332.47698

* For research use only. Not for human or veterinary use.

2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol - 139561-95-8

Specification

CAS No. 139561-95-8
Molecular Formula C21H32O3
Molecular Weight 332.47698
IUPAC Name 2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
Standard InChI InChI=1S/C21H32O3/c1-5-6-7-8-15-12-18(22)20(19(23)13-15)16-11-14(2)9-10-17(16)21(3,4)24/h11-13,16-17,22-24H,5-10H2,1-4H3/t16-,17+/m1/s1
SMILES CCCCCC1=CC(=C(C(=C1)O)C2C=C(CCC2C(C)(C)O)C)O
Appearance Solid

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19